Cas no 1803587-78-1 (tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate)

Tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate is a specialized carbamate derivative featuring a pyrrolidine scaffold with a hydroxy-methylpropyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the synthesis of bioactive molecules. The tert-butyl carbamate (Boc) group enhances stability and facilitates selective deprotection under mild conditions, while the hydroxyl functionality offers a handle for further derivatization. Its well-defined stereochemistry and functional group compatibility make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.
tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate structure
1803587-78-1 structure
Product Name:tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate
CAS No:1803587-78-1
MF:C14H28N2O3
MW:272.383724212646
CID:5057915
Update Time:2025-11-02

tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{[1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-yl]methyl}carbamate
    • tert-butyl N-[[1-(2-hydroxy-2-methylpropyl)pyrrolidin-3-yl]methyl]carbamate
    • tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate
    • Inchi: 1S/C14H28N2O3/c1-13(2,3)19-12(17)15-8-11-6-7-16(9-11)10-14(4,5)18/h11,18H,6-10H2,1-5H3,(H,15,17)
    • InChI Key: VVKLJVSQYUJSAA-UHFFFAOYSA-N
    • SMILES: OC(C)(C)CN1CCC(CNC(=O)OC(C)(C)C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 310
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.8

tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate Pricemore >>

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Additional information on tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate

Comprehensive Guide to tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate (CAS No. 1803587-78-1)

tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate (CAS No. 1803587-78-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected amines, which are crucial intermediates in drug discovery and development. Its unique structure, featuring a pyrrolidine ring and a hydroxy-2-methylpropyl group, makes it valuable for designing bioactive molecules.

The compound's CAS number 1803587-78-1 is essential for precise identification in chemical databases and regulatory documentation. Researchers often search for tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate synthesis or CAS 1803587-78-1 applications to explore its potential in medicinal chemistry. Recent trends highlight its relevance in developing central nervous system (CNS) drugs and enzyme inhibitors, aligning with the growing demand for neuropharmaceuticals.

One of the key advantages of tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate is its versatility in organic synthesis. The tert-butyl carbamate (Boc) group provides excellent protection for amines, enabling selective reactions in multi-step syntheses. This feature is particularly useful in peptide chemistry and the preparation of heterocyclic compounds. Additionally, the hydroxy-2-methylpropyl moiety enhances solubility, making it suitable for aqueous reaction conditions.

In pharmaceutical applications, CAS 1803587-78-1 is often employed as a building block for drug candidates targeting receptors and enzymes. Its pyrrolidine scaffold is a common motif in bioactive molecules, contributing to improved binding affinity and metabolic stability. Researchers are also investigating its role in prodrug design, where the Boc group can be cleaved under specific physiological conditions.

The market for tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate is expanding due to increased interest in small-molecule therapeutics. Pharmaceutical companies and contract research organizations (CROs) frequently seek this compound for high-throughput screening and lead optimization. Its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, further boosts its popularity.

Quality control and analytical characterization are critical for CAS 1803587-78-1. Techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to meet regulatory standards, addressing common queries like tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate purity or storage conditions.

Environmental and safety considerations for tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate are also important. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE), are recommended. Disposal should follow local regulations for organic waste, emphasizing the compound's biodegradability and low toxicity profile.

In summary, tert-Butyl N-{1-(2-Hydroxy-2-methylpropyl)pyrrolidin-3-ylmethyl}carbamate (CAS No. 1803587-78-1) is a valuable tool in modern chemistry and drug development. Its structural features, synthetic utility, and pharmaceutical relevance make it a sought-after compound in research and industry. For those exploring carbamate derivatives or pyrrolidine-based scaffolds, this compound offers a robust platform for innovation.

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